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Compound of Interest

Compound Name: 3-Chloro-1-methoxyheptane

Cat. No.: B15467044

Researchers, scientists, and drug development professionals may find a significant gap in the
scientific literature concerning the discovery, history, and detailed experimental protocols for 3-
Chloro-1-methoxyheptane. Despite its clear chemical structure and identification in chemical
databases, a comprehensive search of public scientific records, including journals, patents, and
technical data repositories, reveals a notable absence of in-depth information regarding this
specific compound.

Currently, available information is limited to basic chemical identifiers and computed properties.
3-Chloro-1-methoxyheptane is registered under the CAS number 53970-69-7 and has the
molecular formula C8H17CIO.[1] Public databases, such as PubChem, provide computed data
on its molecular weight, structure, and other physicochemical properties. However, these
resources lack any curated experimental data, historical accounts of its synthesis, or
descriptions of its biological activity.

The absence of dedicated research articles or patents suggests that 3-Chloro-1-
methoxyheptane has not been a compound of significant scientific or commercial interest to
date. General synthetic methods for chloro-methoxy alkanes exist, but no specific experimental
protocols for the preparation and purification of 3-Chloro-1-methoxyheptane could be
retrieved from the available literature. Consequently, information regarding its discovery, the
individuals or institutions involved, and the timeline of its first synthesis remains unknown.

Furthermore, the core requirements for a detailed technical guide, including experimental
methodologies, quantitative data from empirical studies, and any associated signaling
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pathways or biological interactions, cannot be fulfilled due to the dearth of primary research on
this molecule.

Physicochemical Properties (Computed)

While experimentally determined data is unavailable, the following table summarizes the
computed physicochemical properties of 3-Chloro-1-methoxyheptane as found in public
chemical databases. It is crucial to note that these are theoretical values and may not reflect
experimentally verified measurements.

Property Value Source

Molecular Formula C8H17CIO PubChem[1]

IUPAC Name 3-chloro-1-methoxyheptane PubChem[1]

CAS Number 53970-69-7 PubChem[1]

Molecular Weight 164.67 g/mol PubChem[1]
Conclusion

In summary, 3-Chloro-1-methoxyheptane remains an enigmatic compound within the
scientific landscape. There is no available information to construct a historical narrative of its
discovery or to provide detailed, validated experimental protocols for its synthesis and
characterization. The lack of published research also means there are no known signaling
pathways or specific biological activities associated with it. For researchers and professionals
in drug development, this compound represents a blank slate, with its potential properties and
applications yet to be explored and documented in the scientific literature. Any party interested
in this compound would likely need to undertake foundational research to establish its
synthesis, purification, and characterization from first principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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